Cas no 2680614-20-2 (2-acetyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid)

• Product Name: 2-acetyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid
• CAS No: 2680614-20-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5652542
• PubChem ID: 165909747
• Update Time: 2025-05-22

2-acetyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680614-20-2
• EN300-28274951
• 2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid
• 2-acetyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-8(13)12-7-11(2-4-16-5-3-11)6-9(12)10(14)15/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： ZGERVFZBLHSLMT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CN(C(C)=O)C(C(=O)O)C2

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-acetyl-8-oxa-2-azaspiro4.5decane-3-carboxylic acid

Recent Advances in the Study of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid (CAS: 2680614-20-2)

2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid (CAS: 2680614-20-2) is a spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including a spirocyclic core and functionalized carboxylic acid moiety, make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the context of targeting enzymes and receptors involved in inflammatory and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of derivatives of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid. The researchers employed a modular synthetic approach to introduce various substituents at the acetyl and carboxylic acid positions, resulting in a library of compounds with diverse pharmacological profiles. High-throughput screening revealed that several derivatives exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings suggest potential applications in the development of anti-inflammatory therapeutics.

In another study, researchers explored the compound's role as a precursor for the synthesis of spirocyclic peptidomimetics. The rigid spirocyclic structure of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid was found to enhance the stability and bioavailability of peptide-based drugs. This work, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's utility in addressing challenges associated with peptide drug delivery and metabolic stability.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid with biological targets. Molecular docking studies and molecular dynamics simulations have provided insights into the binding modes of this compound with proteins such as G-protein-coupled receptors (GPCRs) and ion channels. These computational approaches are paving the way for the rational design of next-generation therapeutics based on this scaffold.

The compound's potential extends beyond traditional small-molecule drug development. A 2024 preprint article on bioRxiv reported its incorporation into metal-organic frameworks (MOFs) for controlled drug release applications. The carboxylic acid functionality of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid facilitated its coordination with metal ions, enabling the development of stimuli-responsive drug delivery systems. This innovative approach could revolutionize targeted therapy for diseases such as cancer and chronic inflammation.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-3-carboxylic acid derivatives. Current synthetic routes often involve multi-step procedures with moderate yields, necessitating further refinement. Additionally, more in vivo studies are required to validate the therapeutic potential and safety profile of these compounds. Nonetheless, the growing body of research underscores the versatility and promise of this spirocyclic scaffold in advancing chemical biology and drug discovery.